Cas no 27742-92-3 (5,6,11,12,17,18-Trinaphthylenehexone, 2,8,15-triacetyl-1,7,16-trihydroxy-3,9,14-trimethyl-)

5,6,11,12,17,18-Trinaphthylenehexone, 2,8,15-triacetyl-1,7,16-trihydroxy-3,9,14-trimethyl- structure
27742-92-3 structure
Product Name:5,6,11,12,17,18-Trinaphthylenehexone, 2,8,15-triacetyl-1,7,16-trihydroxy-3,9,14-trimethyl-
CAS No:27742-92-3
MF:C39H24O12
MW:684.600671768188
CID:269894
Update Time:2024-03-01

5,6,11,12,17,18-Trinaphthylenehexone, 2,8,15-triacetyl-1,7,16-trihydroxy-3,9,14-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • 5,6,11,12,17,18-Trinaphthylenehexone,2,8,15-triacetyl-1,7,16-trihydroxy-3,9,14-trimethyl-
    • Trianellinon
    • Trianellinone
    • CID 101967038
    • 5,6,11,12,17,18-Trinaphthylenehexone, 2,8,15-triacetyl-1,7,16-trihydroxy-3,9,14-trimethyl-
    • Inchi: 1S/C39H24O12/c1-10-7-16-22(34(46)19(10)13(4)40)37(49)28-25(31(16)43)26-29(38(50)23-17(32(26)44)8-11(2)20(14(5)41)35(23)47)30-27(28)33(45)18-9-12(3)21(15(6)42)36(48)24(18)39(30)51/h7-9,46-48H,1-6H3
    • InChI Key: SLIWXLDUOMWBMP-UHFFFAOYSA-N
    • SMILES: O=C1C2C(=C(C(C)=O)C(C)=CC=2C(C2=C3C(C4C(=C(C(C)=O)C(C)=CC=4C(C3=C3C(C4C=C(C)C(C(C)=O)=C(C=4C(C3=C21)=O)O)=O)=O)O)=O)=O)O

Computed Properties

  • Exact Mass: 684.127
  • Monoisotopic Mass: 684.127
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 51
  • Rotatable Bond Count: 3
  • Complexity: 1660
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 214

Experimental Properties

  • Density: 1.566±0.06 g/cm3(Predicted)
  • Boiling Point: 1019.4±65.0 °C(Predicted)
  • pka: 6.28±0.20(Predicted)
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